1-(2,4-Difluorobenzyl)-1H-1,2,4-triazole-3-carboxylic acid

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C10H7F2N3O2/c11-7-2-1-6(8(12)3-7)4-15-5-13-9(14-15)10(16)17/h1-3,5H,4H2,(H,16,17)
• InChI Key: WEQOXCWCPPPVMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CN2C=NC(=N2)C(=O)O
• Molecular Formula: C10H7F2N3O2
• Molecular Weight: 239.18 g/mol

Description

1-(2,4-Difluorobenzyl)-1H-1,2,4-triazole-3-carboxylic acid (DFTBCA) is a carboxylic acid derivative of 1H-1,2,4-triazole, a heterocyclic aromatic compound. It is a novel compound with potential applications in synthetic organic chemistry, drug design, and biochemistry. DFTBCA is a versatile compound that can be used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals and other active ingredients. It can also be used as an intermediate in the synthesis of other compounds, such as polymers and dyes.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has demonstrated the synthesis and biological evaluation of derivatives of 1,2,4-triazole for their antimicrobial activities. Compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid have shown moderate to good activities against Gram-positive and Gram-negative bacterial strains as well as fungal strains, highlighting their potential as antimicrobial agents (Jadhav et al., 2017).

Supramolecular and Coordination Chemistry

The unique structural features of 1,2,3-triazoles, including those derived from 1-(2,4-Difluorobenzyl)-1H-1,2,4-triazole-3-carboxylic acid, allow for diverse supramolecular interactions. These interactions have facilitated applications in supramolecular chemistry and coordination chemistry, enabling the development of materials for anion recognition, catalysis, and photochemistry (Schulze & Schubert, 2014).

Anticancer and Catalytic Applications

Platinum(II) complexes derived from 1,2,4-triazole have been investigated for their catalytic activities in hydroamination reactions and their anticancer properties. These complexes display high cytotoxicity towards various human carcinoma cell lines, suggesting their potential in cancer therapy (Nguyen et al., 2020).

Metal-Organic Frameworks (MOFs) and Gas Separation

Zn-cluster-based Metal-Organic Frameworks (MOFs) utilizing triazole derivatives exhibit stable structures with potential applications in gas separation and storage. These MOFs demonstrate selective CO2 separation from CH4 and exhibit breathing behavior for small-molecule gases, highlighting their utility in industrial gas separation processes (Kan et al., 2018).